Cas no 161110-00-5 (N4-Benzoyl-3'-deoxycytidine)
N4-Benzoyl-3'-deoxycytidine is a chemically modified nucleoside derivative in which the 4-amino group of cytidine is protected by a benzoyl moiety, and the 3'-hydroxyl group is replaced by hydrogen. This modification enhances stability against enzymatic degradation, making it valuable for oligonucleotide synthesis and nucleic acid research. The benzoyl group improves solubility in organic solvents, facilitating its use in solid-phase synthesis. Its structural features also allow selective deprotection, enabling precise control in synthetic applications. This compound is particularly useful in the preparation of modified oligonucleotides for therapeutic and diagnostic studies, offering improved handling and reactivity compared to unmodified nucleosides.
N4-Benzoyl-3'-deoxycytidine structure
Product Name:N4-Benzoyl-3'-deoxycytidine
CAS No:161110-00-5
MF:C16H17N3O5
MW:331.323283910751
CID:139051
PubChem ID:15509842
Update Time:2025-06-10
N4-Benzoyl-3'-deoxycytidine Chemical and Physical Properties
Names and Identifiers
-
- N-(1-((2R,3R,5S)-3-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)benzamide
- Cytidine,N-benzoyl-3'-deoxy- (9CI)
- N-[1-[(2R,3R,5S)-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-4-yl]benzamide
- N4-benzoyl-3'-deoxyribicytidine
- N-Benzoyl-3'-deoxycytidine
- N4-Benzoyl-3'-deoxy-D-cytidine
- N4-Benzoyl-3'-deoxycytidine
- N4-BENZOYL-3/'-DEOXYCYTIDINE
- AKOS015914547
- 161110-00-5
- Cytidine, N-benzoyl-3'-deoxy-
- N-[1-[(2R,3R,5S)-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-2-oxo-pyrimidin-4-yl]benzamide
- DTXSID80573489
- N-{1-[(2R,3R,5S)-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}benzamide
- Cytidine, N-benzoyl-3'-deoxy- (9CI)
- DB-320851
-
- Inchi: 1S/C16H17N3O5/c20-9-11-8-12(21)15(24-11)19-7-6-13(18-16(19)23)17-14(22)10-4-2-1-3-5-10/h1-7,11-12,15,20-21H,8-9H2,(H,17,18,22,23)/t11-,12+,15+/m0/s1
- InChI Key: QUGKQHJTFHHVDD-YWPYICTPSA-N
- SMILES: O1[C@H](CO)C[C@H]([C@@H]1N1C(N=C(C=C1)NC(C1C=CC=CC=1)=O)=O)O
Computed Properties
- Exact Mass: 331.11700
- Monoisotopic Mass: 331.11682065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 556
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 112Ų
Experimental Properties
- Density: 1.503
- PSA: 113.68000
- LogP: 0.20930
N4-Benzoyl-3'-deoxycytidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B207943-1mg |
N4-Benzoyl-3'-deoxycytidine |
161110-00-5 | 1mg |
$ 50.00 | 2022-04-02 | ||
| TRC | B207943-2mg |
N4-Benzoyl-3'-deoxycytidine |
161110-00-5 | 2mg |
$ 65.00 | 2022-04-02 | ||
| TRC | B207943-10mg |
N4-Benzoyl-3'-deoxycytidine |
161110-00-5 | 10mg |
$ 210.00 | 2022-04-02 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-286473-5 mg |
N4-Benzoyl-3'-deoxycytidine, |
161110-00-5 | 5mg |
¥1,203.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-286473A-10 mg |
N4-Benzoyl-3'-deoxycytidine, |
161110-00-5 | 10mg |
¥2,106.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-286473-5mg |
N4-Benzoyl-3'-deoxycytidine, |
161110-00-5 | 5mg |
¥1203.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-286473A-10mg |
N4-Benzoyl-3'-deoxycytidine, |
161110-00-5 | 10mg |
¥2106.00 | 2023-09-05 | ||
| Ambeed | A899659-1g |
N-(1-((2R,3R,5S)-3-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)benzamide |
161110-00-5 | 95+% | 1g |
$945.0 | 2024-04-23 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_471725-5mg |
N |
161110-00-5 | 98% | 5mg |
¥2009.00 | 2025-04-17 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_471725-25mg |
N |
161110-00-5 | 98% | 25mg |
¥4481.00 | 2025-04-17 |
N4-Benzoyl-3'-deoxycytidine Related Literature
-
Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
-
Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
161110-00-5 (N4-Benzoyl-3'-deoxycytidine) Related Products
- 4836-13-9(N-Benzoyldeoxycytidine)
- 28225-17-4(N4-p-Anisoylcytidine)
- 52571-45-6(N4-Benzoyl-2’-O-methylcytidine)
- 13089-48-0(N-{1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}benzamide)
- 48212-99-3(N4-Anisoyl-2'-deoxycytidine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent